N-(2,6-dichlorophenyl)-2-{[5-(2,4-dichlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-(2,6-dichlorophenyl)-2-[[5-(2,4-dichlorophenyl)-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H16Cl4N4OS/c1-13-4-2-5-15(10-13)31-22(16-9-8-14(24)11-19(16)27)29-30-23(31)33-12-20(32)28-21-17(25)6-3-7-18(21)26/h2-11H,12H2,1H3,(H,28,32)
• InChI Key: XDEMAONCZBTNDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NN=C2SCC(=O)NC3=C(C=CC=C3Cl)Cl)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C23H16Cl4N4OS
• Molecular Weight: 538.3 g/mol

Description

N-(2,6-dichlorophenyl)-2-{[5-(2,4-dichlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H16Cl4N4OS and its molecular weight is 538.27. The purity is usually 95%.
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Scientific Research Applications

Vibrational Spectroscopic Signatures and Quantum Computational Approach

The vibrational spectroscopic signatures of antiviral active molecules similar to the queried compound have been characterized using Raman and Fourier transform infrared spectroscopy. These studies, supported by density functional theory, delve into the geometric equilibrium, inter and intra-molecular hydrogen bond, and harmonic vibrational wavenumbers. Natural bond orbital analysis confirmed stability through stereo-electronic interactions, with Hirshfeld surface analysis offering insights into intermolecular contacts. Such research applications include exploring the molecular structure, interactions, and potential antiviral activities of compounds (Mary, Pradhan, & James, 2022).

Radiosynthesis of Herbicides and Safeners

The synthesis of chloroacetanilide herbicide and a dichloroacetamide safener demonstrates the application of related compounds in understanding the metabolism and mode of action of agricultural chemicals. This research contributes to the development of high-specific-activity compounds for studies on their metabolism and mode of action, highlighting the significance of chemical synthesis in agricultural science (Latli & Casida, 1995).

Antimicrobial Activity of Thiazolidin-4-One Derivatives

The synthesis of new derivatives and their evaluation for antimicrobial activity showcase the pharmaceutical research applications of related chemical structures. By exploring feasible structure–activity relationships and in vitro antibacterial and antifungal activities, this research contributes to the development of new antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013).

Characterization and Antimicrobial Studies of Sulfanilamide Derivatives

The characterization and antimicrobial studies of sulfanilamide derivatives further highlight the scientific research applications of chemical compounds with similar structures. Through crystal structure analysis and evaluation of antibacterial and antifungal activities, this research expands our understanding of the pharmaceutical potential of new chemical entities (Lahtinen et al., 2014).